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Compound of Interest

Compound Name:
D-Ribose(mixture of

isomers)-13c5

Cat. No.: B12387467 Get Quote

Essential Safety and Handling Guide for D-
Ribose(mixture of isomers)-13c5
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling D-Ribose(mixture of isomers)-13c5. The following

procedures detail personal protective equipment (PPE), operational handling, and disposal

methods to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling D-Ribose(mixture of isomers)-13c5, appropriate personal protective

equipment is mandatory to minimize exposure and ensure personal safety. The required PPE is

detailed below.
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PPE Category Item Standard Purpose

Eye Protection
Safety goggles with

side-shields
EN 166 or ANSI Z87.1

Protects eyes from

dust, aerosols, and

splashes.

Hand Protection

Chemical-resistant

gloves (e.g., Nitrile

rubber)

EN 374
Prevents skin contact

with the substance.

Body Protection
Laboratory coat or

impervious clothing
N/A

Protects skin and

personal clothing from

contamination.

Respiratory Protection
NIOSH-approved

respirator
N/A

Required when there

is a risk of inhaling

dust or aerosols.[1]

Operational Plan: Step-by-Step Handling Procedure
Follow these steps to ensure the safe handling of D-Ribose(mixture of isomers)-13c5 from

receipt to use in the laboratory.

Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage.

Verify that the container is properly labeled and sealed.

Preparation and Work Area:

Work in a well-ventilated area, such as a fume hood, especially when handling the powder

form to avoid dust formation.[1]

Ensure an eye-wash station and safety shower are readily accessible.[1]

Handling the Compound:

Don the appropriate PPE as detailed in the table above.
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Avoid direct contact with the skin, eyes, and clothing.[1]

Prevent the formation of dust and aerosols.[1]

When weighing or transferring the powder, use techniques that minimize dust generation

(e.g., using a spatula in a draft-shielded balance).

Storage:

Store the compound in a tightly sealed container.

Keep in a cool, dry, and well-ventilated area, away from direct sunlight and sources of

ignition.[1]

Recommended storage temperatures can vary, with some sources suggesting -20°C for

powder or -80°C in solvent[1], while others indicate room temperature is adequate[2].

Always consult the supplier's specific recommendations.

Disposal Plan
D-Ribose(mixture of isomers)-13c5 is a stable isotope-labeled compound and is not

radioactive.[3][4][5] Therefore, its disposal protocol is determined by its chemical properties

rather than any radiological hazard.[3][6]

Waste Segregation:

Do not mix this waste with radioactive waste.[3][6]

Collect waste in a designated, properly labeled container.

Disposal of Unused Material and Contaminated Waste:

Dispose of unused D-Ribose(mixture of isomers)-13c5 and any contaminated materials

(e.g., gloves, wipes) as chemical waste.

The Safety Data Sheet for the unlabeled compound indicates it is very toxic to aquatic life

with long-lasting effects[1]; therefore, it should not be disposed of down the drain or in

regular trash.
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All waste must be disposed of via an approved waste disposal plant in accordance with

local, state, and federal regulations.[1]

Empty Containers:

Rinse empty containers thoroughly with a suitable solvent.

Dispose of the rinsate as chemical waste.

Deface the label on the empty container before disposing of it in the regular trash,

ensuring no residue of the chemical remains.

Workflow for Handling and Disposal
The following diagram illustrates the key steps in the lifecycle of handling D-Ribose(mixture of
isomers)-13c5 in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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